Cas no 2306262-65-5 (6-Oxaspiro[3.4]octan-8-ol)

• Product Name: 6-Oxaspiro[3.4]octan-8-ol
• CAS No: 2306262-65-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 5107543
• Update Time: 2026-03-03

6-Oxaspiro[3.4]octan-8-ol Chemical and Physical Properties

Names and Identifiers

• 6-Oxaspiro[3.4]octan-8-ol
• starbld0020481

• Inchi： 1S/C7H12O2/c8-6-4-9-5-7(6)2-1-3-7/h6,8H,1-5H2
• InChI Key： AQKPBNKVJDDKFF-UHFFFAOYSA-N
• SMILES： O1CC(C2(C1)CCC2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 6-Oxaspiro[3.4]octan-8-ol

Introduction to 6-Oxaspiro[3.4]octan-8-ol (CAS No: 2306262-65-5)

6-Oxaspiro[3.4]octan-8-ol, identified by the Chemical Abstracts Service Number (CAS No) 2306262-65-5, is a structurally unique spirocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular framework, characterized by an oxygen atom bridging two cyclic structures, imparts distinct chemical and pharmacological properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The compound belongs to the spirocyclic class of molecules, which are known for their rigid three-dimensional architecture and enhanced binding affinity to biological targets. The presence of an oxygen-containing heterocycle in 6-Oxaspiro[3.4]octan-8-ol introduces additional functional sites that can be exploited for modulating biological activity. This structural motif has been increasingly explored in drug discovery efforts due to its ability to mimic natural products and exhibit favorable pharmacokinetic profiles.

In recent years, the synthesis and application of spirocyclic compounds have seen remarkable advancements, driven by their potential as scaffolds for medicinal chemistry. The spirocyclic core of 6-Oxaspiro[3.4]octan-8-ol provides a stable platform for further derivatization, allowing chemists to tailor its properties for specific biological functions. This flexibility has led to its investigation in various therapeutic areas, including central nervous system disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of 6-Oxaspiro[3.4]octan-8-ol is its structural similarity to certain bioactive natural products. By leveraging computational chemistry and biosynthetic pathways, researchers have been able to rationalize its design based on known pharmacophores. This approach has not only accelerated the discovery process but also provided insights into the structural requirements for effective drug candidates.

The chemical synthesis of 6-Oxaspiro[3.4]octan-8-ol involves multi-step organic transformations, often requiring advanced catalytic systems and chiral auxiliaries to achieve high enantiomeric purity. Recent methodologies have focused on greener and more efficient synthetic routes, incorporating transition-metal catalysis and biocatalytic strategies to minimize environmental impact while maintaining high yields and selectivity.

From a pharmacological perspective, 6-Oxaspiro[3.4]octan-8-ol has demonstrated potential as an intermediate in the development of enzyme inhibitors and receptor modulators. Its spirocyclic structure can effectively engage with binding pockets in proteins, leading to the development of molecules with improved affinity and selectivity. Preliminary studies have shown that derivatives of this compound exhibit promising activity against targets such as kinases and G protein-coupled receptors (GPCRs), which are critical in numerous disease pathways.

The role of computational modeling in optimizing the pharmacological properties of 6-Oxaspiro[3.4]octan-8-ol cannot be overstated. Advanced docking simulations and molecular dynamics studies have been instrumental in predicting binding interactions and refining molecular design. These computational tools have enabled researchers to identify key structural features that contribute to biological activity, thereby streamlining the drug discovery process.

In addition to its pharmaceutical applications, 6-Oxaspiro[3.4]octan-8-ol has shown promise in material science and agrochemical research. Its unique structural motifs make it a valuable building block for designing novel polymers and functional materials with tailored properties. Furthermore, its stability under various conditions suggests potential uses in crop protection agents, where structural rigidity often correlates with enhanced efficacy.

The future direction of research on 6-Oxaspiro[3.4]octan-8-ol is likely to focus on expanding its therapeutic applications through structure-based drug design and interdisciplinary collaborations between synthetic chemists, biochemists, and clinicians. As our understanding of biological pathways continues to evolve, so too will the opportunities for leveraging this versatile compound as a starting point for innovative drug development.

Overall, 6-Oxaspiro[3.4]octan-8-ol (CAS No: 2306262-65-5) represents a significant advancement in medicinal chemistry, offering a rich structural scaffold with diverse potential applications. Its unique properties make it an attractive candidate for further exploration in both academic research and industrial drug development pipelines.